Cas no 1804501-36-7 (3-Aminomethyl-4-bromo-2-nitropyridine)

3-Aminomethyl-4-bromo-2-nitropyridine is a versatile heterocyclic compound featuring a pyridine core substituted with an aminomethyl group at the 3-position, a bromo substituent at the 4-position, and a nitro group at the 2-position. This structure imparts reactivity at multiple sites, making it a valuable intermediate in organic synthesis, particularly for pharmaceutical and agrochemical applications. The bromo and nitro groups offer opportunities for further functionalization via nucleophilic substitution or reduction, while the aminomethyl group enhances solubility and provides a handle for derivatization. Its well-defined reactivity profile and stability under standard conditions make it a practical choice for constructing complex nitrogen-containing frameworks.

3-Aminomethyl-4-bromo-2-nitropyridine structure

1804501-36-7 structure

Product Name:3-Aminomethyl-4-bromo-2-nitropyridine

CAS No:1804501-36-7

MF:C₆H₆BrN₃O₂

MW:232.034739971161

CID:4803397

Update Time:2025-05-21

3-Aminomethyl-4-bromo-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

- 3-Aminomethyl-4-bromo-2-nitropyridine
- Inchi： 1S/C6H6BrN3O2/c7-5-1-2-9-6(10(11)12)4(5)3-8/h1-2H,3,8H2
- InChI Key： KCPZAHCBBWGYAL-UHFFFAOYSA-N
- SMILES： BrC1C=CN=C(C=1CN)[N+](=O)[O-]

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 173
XLogP3: 0.6
Topological Polar Surface Area: 84.7

3-Aminomethyl-4-bromo-2-nitropyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029014817-250mg	3-Aminomethyl-4-bromo-2-nitropyridine	1804501-36-7	95%	250mg	$999.60	2022-04-02
Alichem	A029014817-1g	3-Aminomethyl-4-bromo-2-nitropyridine	1804501-36-7	95%	1g	$3,010.80	2022-04-02

3-Aminomethyl-4-bromo-2-nitropyridine Related Literature

1. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
2. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

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3. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

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5. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003

Additional information on 3-Aminomethyl-4-bromo-2-nitropyridine

Comprehensive Overview of 3-Aminomethyl-4-bromo-2-nitropyridine (CAS No. 1804501-36-7): Properties, Applications, and Research Insights

3-Aminomethyl-4-bromo-2-nitropyridine (CAS No. 1804501-36-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitropyridine derivative is characterized by its unique molecular structure, featuring an aminomethyl group, a bromo substituent, and a nitro functional group. These moieties contribute to its reactivity and potential utility in synthetic chemistry, particularly in the development of novel bioactive molecules.

The compound's CAS number 1804501-36-7 serves as a critical identifier for researchers and regulatory bodies, ensuring precise tracking in global chemical databases. Recent studies highlight its role as a key intermediate in the synthesis of targeted small-molecule inhibitors, a topic trending in drug discovery circles due to the rise of personalized medicine. Its brominated pyridine core offers versatile sites for further functionalization, making it valuable for structure-activity relationship (SAR) studies—a frequently searched term among medicinal chemists.

In the context of green chemistry—a hot topic in 2024—researchers are exploring solvent-free or catalytic methods to modify 3-Aminomethyl-4-bromo-2-nitropyridine, aligning with sustainability goals. Computational chemists also investigate its electronic properties using density functional theory (DFT), a technique often queried in AI-driven research platforms. The compound’s nitro group enables participation in redox reactions, while the bromo atom facilitates cross-coupling reactions like Suzuki-Miyaura, a popular subject in organic chemistry forums.

From an industrial perspective, demand for custom synthesis of this compound has risen, driven by its applications in high-throughput screening libraries. Analytical techniques such as HPLC purity analysis and LC-MS characterization—commonly searched terms in lab protocols—are essential for quality control. Stability studies under varying pH and temperature conditions are another focus area, addressing FAQs about compound storage in research communities.

Emerging trends link 3-Aminomethyl-4-bromo-2-nitropyridine to proteolysis-targeting chimeras (PROTACs), a breakthrough technology in drug development. Its structural features may serve as anchors for E3 ligase ligands, a niche yet rapidly growing field. Additionally, patents involving this compound often cite its use in crop protection agents, reflecting cross-industry relevance.

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In summary, 3-Aminomethyl-4-bromo-2-nitropyridine (CAS 1804501-36-7) represents a multifaceted tool for modern chemistry. Its synergy with trending scientific domains—from AI-aided molecular design to bioconjugation techniques—positions it as a compound of enduring interest, with ongoing research likely to uncover further applications.